Cas no 190011-76-8 (4-Nitrobenzo[d]isoxazol-3-amine)

• Product Name: 4-Nitrobenzo[d]isoxazol-3-amine
• CAS No: 190011-76-8
• MF: C₇H₅N₃O₃
• MW: 179.132900953293
• CID: 3168560
• PubChem ID: 53972344
• Update Time: 2025-11-07

4-Nitrobenzo[d]isoxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Nitrobenzo[d]isoxazol-3-amine
• SCHEMBL8378461
• 3-Amino-4-nitrobenz[d]isoxazole
• 190011-76-8
• JSNDPQMTXGDMIM-UHFFFAOYSA-N

• Inchi： 1S/C7H5N3O3/c8-7-6-4(10(11)12)2-1-3-5(6)13-9-7/h1-3H,(H2,8,9)
• InChI Key： JSNDPQMTXGDMIM-UHFFFAOYSA-N
• SMILES： O1C2C=CC=C(C=2C(N)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.03309103Da
• Monoisotopic Mass: 179.03309103Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 97.9Ų

Additional information on 4-Nitrobenzo[d]isoxazol-3-amine

Comprehensive Overview of 4-Nitrobenzo[d]isoxazol-3-amine (CAS No. 190011-76-8): Properties, Applications, and Research Insights

4-Nitrobenzo[d]isoxazol-3-amine (CAS No. 190011-76-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and reactivity. The compound belongs to the isoxazole family, a heterocyclic scaffold known for its diverse biological activities. With the increasing demand for novel drug candidates and functional materials, researchers are exploring the potential of nitro-substituted isoxazole derivatives like this compound for their electron-withdrawing properties and versatility in synthetic transformations.

One of the key reasons behind the growing interest in 4-Nitrobenzo[d]isoxazol-3-amine is its role as a building block in medicinal chemistry. The nitro group at the 4-position and the amine functionality at the 3-position create opportunities for further derivatization, making it valuable for designing kinase inhibitors or antimicrobial agents. Recent studies highlight its potential in addressing antibiotic resistance—a critical global health challenge—by serving as a precursor for compounds targeting bacterial efflux pumps.

From a synthetic chemistry perspective, the compound’s crystallographic data and solubility profiles have been meticulously documented to facilitate its use in high-throughput screening. Its molecular weight (179.14 g/mol) and logP value suggest moderate lipophilicity, which is advantageous for optimizing drug-like properties. Researchers frequently search for "synthesis of nitroisoxazole amines" or "CAS 190011-76-8 suppliers," reflecting its commercial relevance in fine chemical markets.

In material science, 4-Nitrobenzo[d]isoxazol-3-amine has been investigated for its photophysical properties. The conjugated system formed by the isoxazole ring and nitro-aromatic moiety exhibits intriguing absorbance in the UV-visible range, prompting studies on its application in organic semiconductors or fluorescent probes. This aligns with the surge in demand for "organic electronic materials" and "small-molecule sensors" in renewable energy technologies.

Environmental and safety considerations are also paramount when handling this compound. While not classified as hazardous under standard regulations, proper storage conditions (e.g., desiccated, at 2–8°C) are recommended to maintain stability. Analytical methods such as HPLC purity testing and NMR characterization are essential for quality control, as emphasized in recent publications on "advanced analytical techniques for heterocycles."

The future trajectory of 4-Nitrobenzo[d]isoxazol-3-amine research may focus on its integration into combinatorial libraries for drug discovery or its utility in click chemistry. As the scientific community seeks sustainable alternatives, this compound’s role in "green chemistry protocols"—such as catalyst-free reactions—could further elevate its prominence. Collaborative efforts between academia and industry will likely drive innovations, solidifying its position as a cornerstone in modern synthetic methodologies.